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Compound of Interest

Compound Name: Acetic acid;lanthanum(3+);hydrate

Cat. No.: B11817387

An in-depth examination of the physicochemical properties and relevant applications of
anhydrous lanthanum acetate, with a focus on its role in pharmaceutical research and
development.

This technical guide provides a comprehensive overview of anhydrous lanthanum acetate, a
compound of increasing interest to researchers, scientists, and drug development
professionals. This document details its key physicochemical properties, outlines experimental
protocols for its characterization, and explores its mechanism of action in a therapeutic context.

Core Physicochemical Properties

Anhydrous lanthanum acetate, with the chemical formula La(CH3COO)s, is the salt of
lanthanum and acetic acid.[1] It is a white, hygroscopic solid.[2] The quantitative properties of
anhydrous lanthanum acetate are summarized in the table below. It is important to note that
while the molecular weight is well-established, the density of the anhydrous form is not
consistently reported in the literature. The density of the hydrated form is provided for
reference.
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Property Value Source(s)
Molecular Formula CeHoLaOs [1112]
Molecular Weight 316.04 g/mol [2][3]
Density (Hydrated form) 1.64 g/cm3 [4115][6]
Appearance White crystalline solid [2]

Applications in Drug Development: Phosphate
Binder for Hyperphosphatemia

Lanthanum compounds, primarily lanthanum carbonate, are utilized in the pharmaceutical
industry as phosphate binders for the treatment of hyperphosphatemia in patients with end-
stage renal disease.[7][8][9][10][11] Hyperphosphatemia is a condition characterized by
elevated levels of phosphate in the blood, which can lead to serious cardiovascular and bone
complications.[12] Lanthanum acetate is expected to have a similar mechanism of action due
to the bioactive lanthanum ion.

The therapeutic effect is achieved through the dissociation of the lanthanum salt in the acidic
environment of the stomach to release lanthanum ions (La3*).[7][13] These ions then bind with
dietary phosphate in the gastrointestinal tract to form insoluble and non-absorbable lanthanum
phosphate complexes, which are subsequently excreted in the feces.[7][14] This process
effectively reduces the absorption of phosphate from the diet, thereby lowering serum
phosphate levels.[7]

Experimental Protocols
Synthesis of Anhydrous Lanthanum Acetate

Anhydrous lanthanum acetate can be prepared by the desolvation of hydrated lanthanum
acetate.[15][16] A common method involves the following steps:

¢ Dissolution: Dissolve lanthanum oxide (Laz03) in 50% acetic acid.[15][16]

o Evaporation: Evaporate the solution to dryness to obtain hydrated lanthanum acetate
crystals.[15][16]
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» Desolvation: Heat the hydrated lanthanum acetate in a vacuum at 150°C to remove water
molecules and obtain the anhydrous form.[15][16]

Characterization of the resulting anhydrous lanthanum acetate can be performed using
techniques such as X-ray diffraction, thermal analysis, and infrared spectroscopy to confirm its
structure and purity.[17]

Determination of Density by Gas Pychometry

Gas pycnometry is a standard and highly accurate method for determining the true density of a
solid powder, like anhydrous lanthanum acetate. The technique relies on measuring the volume
of the solid by displacing an inert gas, typically helium, within a calibrated chamber.

Principle: The method is based on Boyle's Law, which relates pressure and volume of a gas at
a constant temperature. By measuring the pressure change of the gas in a chamber of known
volume with and without the solid sample, the volume of the sample can be precisely
calculated.

Procedure:

o Sample Preparation: A known mass of the anhydrous lanthanum acetate powder is carefully
weighed and placed into the sample chamber of the gas pycnometer.

e Initial Purge: The sample chamber is repeatedly purged with the analysis gas (e.g., helium)
to remove any adsorbed gases from the surface of the powder.

e Measurement Cycle:

o The reference chamber of a known volume is filled with the analysis gas to a specific
pressure.

o Avalve is opened, allowing the gas to expand into the sample chamber containing the
lanthanum acetate powder.

o The pressure is allowed to equilibrate, and the final pressure is recorded.

o Calculation: The volume of the lanthanum acetate powder is calculated based on the initial
and final pressures and the known volumes of the sample and reference chambers.
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o Density Calculation: The density is then calculated by dividing the mass of the sample by its
measured volume.

e Replicates: The measurement is typically repeated several times to ensure accuracy and

precision.
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Figure 1: Experimental workflow for determining the density of anhydrous lanthanum acetate
using gas pycnometry.
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Figure 2: Mechanism of action of lanthanum acetate as a phosphate binder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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